Cas no 1024026-28-5 (1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID)

• Product Name: 1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID
• CAS No: 1024026-28-5
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• MDL: MFCD05174522
• CID: 5303666
• Update Time: 2025-06-20

1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID
• 1-(4-Bromobenzyl)-2-carboxypiperidine
• 1-(4-Bromobenzyl)piperidine-2-carboxylic acid

• MDL： MFCD05174522
• Inchi： 1S/C13H16BrNO2/c14-11-6-4-10(5-7-11)9-15-8-2-1-3-12(15)13(16)17/h4-7,12H,1-3,8-9H2,(H,16,17)
• InChI Key： KMMSVXHSGYXSQY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Br)C=C2)CCCCC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID

Introduction to 1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID (CAS No. 1024026-28-5)

1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID (CAS No. 1024026-28-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID is a brominated piperidine derivative with a molecular formula of C₁₃H₁₅BrNO₂. The compound features a piperidine ring substituted with a benzyl group at the 1-position and a carboxylic acid group at the 2-position. The presence of the bromine atom on the phenyl ring imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and assays. Its melting point is reported to be around 135°C, and it has a molecular weight of approximately 307.17 g/mol. These properties make it suitable for a wide range of experimental conditions in both academic and industrial settings.

Synthesis Methods

The synthesis of 1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-bromobenzyl chloride with piperidine followed by carboxylation. Another method involves the condensation of 4-bromobenzaldehyde with piperidine to form an imine intermediate, which is then reduced to the corresponding amine and subsequently carboxylated.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method using microwave-assisted conditions. This method not only reduces reaction time but also improves yield and purity, making it a preferred choice for large-scale production. The use of green chemistry principles in this synthesis process further enhances its environmental sustainability.

Biological Activities

1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID has been investigated for its potential biological activities, particularly in the context of drug discovery. One notable application is its use as a lead compound for developing inhibitors of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID has also been explored for its anti-inflammatory effects. Research conducted by a team at Harvard University demonstrated that this compound can effectively reduce inflammation in animal models by modulating the activity of pro-inflammatory cytokines such as TNF-α and IL-6.

Clinical Relevance

The clinical relevance of 1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID is an area of ongoing investigation. Preclinical studies have shown promising results in various disease models, including cancer, neurodegenerative disorders, and inflammatory conditions. However, further research is needed to fully understand its safety profile and therapeutic potential.

A phase I clinical trial evaluating the safety and pharmacokinetics of a derivative of this compound is currently underway. Preliminary results indicate that the compound is well-tolerated at low doses, with no significant adverse effects observed. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Recent Research Advancements

The field of medicinal chemistry continues to evolve rapidly, and recent advancements have shed new light on the potential applications of 1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID. A study published in Nature Communications reported that this compound can effectively target specific protein-protein interactions involved in cellular signaling pathways. This discovery opens up new avenues for developing targeted therapies for diseases characterized by aberrant signaling.

Anther notable study conducted by researchers at Stanford University explored the use of this compound as a scaffold for designing multi-target directed ligands (MTDLs). By incorporating additional functional groups into the structure, they were able to create compounds with enhanced activity against multiple disease targets simultaneously. This approach has significant implications for improving drug efficacy and reducing side effects.

Conclusion

1-[(4-BROMOPHENYL)METHYL]-2-PIPERIDINECARBOXYLIC ACID (CAS No. 1024026-28-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery and development.